Thymidine-3',5'-dinitrate

• Molecular Formula: C10H12N4O9
• Molecular Weight: 332.22 g/mol
• IUPAC Name: [(2R,3S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-2-(nitrooxymethyl)oxolan-3-yl] nitrate
• InChI: InChI=1S/C10H12N4O9/c1-5-3-12(10(16)11-9(5)15)8-2-6(23-14(19)20)7(22-8)4-21-13(17)18/h3,6-8H,2,4H2,1H3,(H,11,15,16)/t6-,7+,8+/m0/s1
• InChI Key: GJQPUXKRIHAHJH-XLPZGREQSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CO[N+](=O)[O-])O[N+](=O)[O-]
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO[N+](=O)[O-])O[N+](=O)[O-]

Description

Thymidine-3’,5’-dinitrate is a nitrated derivative of thymidine, a pyrimidine deoxynucleoside. Thymidine itself is a crucial component of DNA, pairing with deoxyadenosine in double-stranded DNA. The nitration at the 3’ and 5’ positions introduces unique chemical properties to the molecule, making it of interest in various scientific fields .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Thymidine-3’,5’-dinitrate typically involves the nitration of thymidine. This process can be achieved by treating thymidine with a nitrating agent such as nitric acid in the presence of a catalyst. The reaction conditions often require controlled temperatures and specific solvents to ensure selective nitration at the 3’ and 5’ positions .

Industrial Production Methods: While detailed industrial production methods are not extensively documented, the process likely involves scaling up the laboratory synthesis with optimizations for yield, purity, and cost-effectiveness. This may include the use of continuous flow reactors and advanced purification techniques to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions: Thymidine-3’,5’-dinitrate can undergo various chemical reactions, including:

Oxidation: The nitrated groups can be further oxidized under specific conditions.

Reduction: The nitro groups can be reduced to amino groups using reducing agents.

Substitution: The nitro groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents such as hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products:

Oxidation: Formation of nitroso or nitrate derivatives.

Reduction: Formation of amino-thymidine derivatives.

Substitution: Formation of various substituted thymidine derivatives depending on the nucleophile used.

Scientific Research Applications

Thymidine-3’,5’-dinitrate has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of other nucleoside analogs.

Biology: Employed in studies involving DNA synthesis and repair mechanisms.

Industry: Utilized in the production of labeled nucleotides for research purposes

Mechanism of Action

The mechanism of action of Thymidine-3’,5’-dinitrate involves its incorporation into DNA during replicationThe molecular targets include DNA polymerases and other enzymes involved in DNA replication and repair .

Comparison with Similar Compounds

Thymidine: The parent compound, lacking the nitrated groups.

5-Bromo-2’-deoxyuridine (BrdU): A thymidine analog used in DNA synthesis studies.

5-Ethynyl-2’-deoxyuridine (EdU): Another thymidine analog used for tagging DNA synthesis

Uniqueness: Thymidine-3’,5’-dinitrate is unique due to the presence of two nitro groups, which impart distinct chemical reactivity and biological activity compared to other thymidine analogs. This makes it a valuable tool in specific research applications where these properties are advantageous .